Cas no 114622-05-8 (Aconitane-4,8,9,10-tetrol, 20-ethyl-1,14,16-trimethoxy-, 4-(2-aminobenzoate), (1α,14α,16β)-)

• Product Name: Aconitane-4,8,9,10-tetrol, 20-ethyl-1,14,16-trimethoxy-, 4-(2-aminobenzoate), (1α,14α,16β)-
• CAS No: 114622-05-8
• MF: C₃₀H₄₂N₂O₈
• MW: 558.66308927536
• CID: 227255
• Update Time: 2024-03-01

Aconitane-4,8,9,10-tetrol, 20-ethyl-1,14,16-trimethoxy-, 4-(2-aminobenzoate), (1α,14α,16β)- Chemical and Physical Properties

Names and Identifiers

• Aconitane-4,8,9,10-tetrol,20-ethyl-1,14,16-trimethoxy-, 4-(2-aminobenzoate), (1a,14a,16b)-
• Sepaconitine
• Aconitane-4,8,9,10-tetrol, 20-ethyl-1,14,16-trimethoxy-, 4-(2-aminobenzoate), (1α,14α,16β)-

• Inchi： 1S/C30H42N2O8/c1-5-32-15-26(40-25(33)16-8-6-7-9-19(16)31)11-10-22(38-3)29-21(26)12-18(23(29)32)27(34)14-20(37-2)17-13-28(29,35)30(27,36)24(17)39-4/h6-9,17-18,20-24,34-36H,5,10-15,31H2,1-4H3/t17-,18+,20+,21-,22+,23-,24+,26-,27+,28-,29+,30+/m1/s1
• InChI Key： PNLAQTMECJMZSF-JIYNQQBUSA-N
• SMILES： [C@H]12[C@@]34[C@@H](OC)CC[C@@]([C@H]3C[C@@H]1[C@]1(O)[C@@]3([C@@]4(O)C[C@@H]([C@@H]3OC)[C@@H](OC)C1)O)(OC(C1C(N)=CC=CC=1)=O)CN2CC

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 40
• XLogP3: 0.957

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Lappaconitine-type diterpenoid alkaloids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids Lappaconitine-type diterpenoid alkaloids